Nonane
Nonane
Nonane is a linear alkane mainly found in petroleum-based fuels.
, also known as N-nonane or CH3-[CH2]7-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 2-nonanol, nonan-1-ol, and nonanoic acid. is an alkane and gasoline tasting compound that can be found in a number of food items such as common oregano, pepper (spice), ginger, and lime. This makes a potential biomarker for the consumption of these food products.
N-nonane appears as a clear colorless liquid with a sharp odor. Flash point 86°F. Insoluble in water and less dense than water. Contact may irritate eyes and possibly injury the cornea. May irritate skin. Vapor inhalation may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea.
Nonane is a straight chain alkane composed of 9 carbon atoms. It has a role as a volatile oil component and a plant metabolite.
, also known as N-nonane or CH3-[CH2]7-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 2-nonanol, nonan-1-ol, and nonanoic acid. is an alkane and gasoline tasting compound that can be found in a number of food items such as common oregano, pepper (spice), ginger, and lime. This makes a potential biomarker for the consumption of these food products.
N-nonane appears as a clear colorless liquid with a sharp odor. Flash point 86°F. Insoluble in water and less dense than water. Contact may irritate eyes and possibly injury the cornea. May irritate skin. Vapor inhalation may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea.
Nonane is a straight chain alkane composed of 9 carbon atoms. It has a role as a volatile oil component and a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
111-84-2
VCID:
VC21037544
InChI:
InChI=1S/C9H20/c1-3-5-7-9-8-6-4-2/h3-9H2,1-2H3
SMILES:
CCCCCCCCC
Molecular Formula:
H3C-(CH2)7-CH3
C9H20
C9H20
C9H20
C9H20
Molecular Weight:
128.25 g/mol
Nonane
CAS No.: 111-84-2
Cat. No.: VC21037544
Molecular Formula: H3C-(CH2)7-CH3
C9H20
C9H20
Molecular Weight: 128.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nonane is a linear alkane mainly found in petroleum-based fuels. , also known as N-nonane or CH3-[CH2]7-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 2-nonanol, nonan-1-ol, and nonanoic acid. is an alkane and gasoline tasting compound that can be found in a number of food items such as common oregano, pepper (spice), ginger, and lime. This makes a potential biomarker for the consumption of these food products. N-nonane appears as a clear colorless liquid with a sharp odor. Flash point 86°F. Insoluble in water and less dense than water. Contact may irritate eyes and possibly injury the cornea. May irritate skin. Vapor inhalation may cause irritation. Prolonged inhalation may lead to breathing difficulty. Ingestion causes abdominal discomfort, nausea and diarrhea. Nonane is a straight chain alkane composed of 9 carbon atoms. It has a role as a volatile oil component and a plant metabolite. |
|---|---|
| CAS No. | 111-84-2 |
| Molecular Formula | H3C-(CH2)7-CH3 C9H20 C9H20 |
| Molecular Weight | 128.25 g/mol |
| IUPAC Name | nonane |
| Standard InChI | InChI=1S/C9H20/c1-3-5-7-9-8-6-4-2/h3-9H2,1-2H3 |
| Standard InChI Key | BKIMMITUMNQMOS-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC |
| Canonical SMILES | CCCCCCCCC |
| Boiling Point | 303.4 °F at 760 mm Hg (NTP, 1992) 150.8 °C 150.47 °C 303°F |
| Colorform | Colorless liquid |
| Flash Point | 88 °F (NTP, 1992) 88 °F (31 °C) (Closed Cup) 31 °C c.c. 88°F |
| Melting Point | -60 °F (NTP, 1992) -53.5 °C Fp -51 ° -53.47 °C -51°C -51 °C -60°F |
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